Cas no 1805610-96-1 (3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid
• CAS No: 1805610-96-1
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4893950
• Update Time: 2025-10-05

3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-1-3-5(12)4(8(14)15)2-13-6(3)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： OKMXXMKGNJBNIL-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid

Professional Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic Acid (CAS No. 1805610-96-1)

3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid, with the CAS number 1805610-96-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of multiple functional groups, including a chloromethyl group, a difluoromethyl group, and an iodopyridine core, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural features of 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid contribute to its unique reactivity and potential applications in drug development. The chloromethyl group is known for its ability to participate in nucleophilic substitution reactions, making it a valuable component in the construction of more complex molecular frameworks. Meanwhile, the difluoromethyl group is often incorporated into drug molecules to enhance metabolic stability and binding affinity to biological targets. The iodopyridine core provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the synthesis of biaryl compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, small-molecule inhibitors targeting specific enzymes or receptors have shown great promise. 3-(Chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylic acid, due to its structural versatility, has emerged as a key intermediate in the synthesis of such inhibitors. For instance, it has been utilized in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

The compound's applicability extends beyond kinase inhibition. Recent studies have highlighted its potential in the synthesis of antiviral agents. The unique combination of functional groups allows for the creation of molecules that can interfere with viral replication cycles. Specifically, the iodopyridine moiety can be used to link with other pharmacophores that target viral proteases or polymerases. Additionally, the chloromethyl group can be further modified to introduce additional binding pockets that enhance interactions with viral proteins.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules often leads to improved pharmacokinetic properties, such as increased lipophilicity and resistance to metabolic degradation. In the case of 3-(chloromethyl)-2-(difluoromethyl)-4-Iodopyridine-5-carboxylic acid, the difluoromethyl-group contributes to these favorable properties while also serving as a versatile handle for further chemical modifications.

Synthetic methodologies involving 3-()4-Iodopyridine(CAS No. 1805610-96-1)) have been extensively explored and optimized for industrial-scale production. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally benign synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions on the pyridine ring without compromising yield or purity.

The compound's potential in material science is another area of growing interest. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can lead to novel materials with applications in catalysis, luminescence, and electronics. By leveraging the multiple functional groups present in 3-()4-Iodopyridine(CAS No. 1805610-96-1)) , researchers have been able to design metal complexes with tailored properties for specific applications.

In conclusion, 3-()4-Iodopyridine(CAS No. 1805610-96-1)) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features make it an invaluable building block for synthesizing novel pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of scientific innovation.